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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

Technical Support Center: N-Isopropylmethylamine
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability and storage of N-Isopropylmethylamine.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of N-Isopropylmethylamine?

A1: N-Isopropylmethylamine is stable under recommended storage conditions.[1] However, it

is a volatile and air-sensitive liquid, which necessitates specific handling and storage protocols

to prevent degradation.[2][3][4]

Q2: What are the ideal storage conditions for N-Isopropylmethylamine?

A2: To ensure its stability, N-Isopropylmethylamine should be stored in a cool, dry, dark, and

well-ventilated area in a tightly sealed container.[5][6] It is also recommended to store it under

an inert atmosphere, such as argon or nitrogen, due to its air sensitivity.[2] Some suppliers

recommend refrigeration (2-8°C).[4][7]

Q3: What materials or substances are incompatible with N-Isopropylmethylamine?

A3: N-Isopropylmethylamine is incompatible with strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[6] Contact with these substances should be avoided to prevent

hazardous reactions.
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Q4: What are the known degradation products of N-Isopropylmethylamine?

A4: Under fire conditions, N-Isopropylmethylamine can decompose to produce hazardous

products such as carbon oxides (CO, CO2) and nitrogen oxides (NOx).[1]

Q5: Is N-Isopropylmethylamine sensitive to light or air?

A5: Yes, N-Isopropylmethylamine is sensitive to air.[1][2] It is crucial to store it under an inert

gas and in a tightly sealed container to minimize exposure.[2] It should also be kept away from

direct sunlight.[1]

Troubleshooting Guide
Problem/Observation Potential Cause Recommended Action

Discoloration of the amine
Exposure to air or

contaminants.

Discard the product. Ensure

future storage is under an inert

atmosphere and in a clean,

tightly sealed container.

Presence of solid precipitates Contamination or degradation.

Do not use. Dispose of the

chemical according to safety

protocols. Review storage and

handling procedures.

Inconsistent experimental

results

Potential degradation of the

amine.

Use a fresh vial of N-

Isopropylmethylamine. Verify

storage conditions and

handling procedures.

Pressure buildup in the

container

Storage at elevated

temperatures.

Store in a cool, designated

area. If pressure buildup is

noticed, handle with extreme

caution in a well-ventilated

fume hood.

Summary of Properties and Storage Conditions
Physical and Chemical Properties

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b134641?utm_src=pdf-body
https://www.benchchem.com/product/b134641?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-isopropylmethylamine.htm
https://www.benchchem.com/product/b134641?utm_src=pdf-body
https://www.benchchem.com/product/b134641?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-isopropylmethylamine.htm
https://www.fishersci.ca/shop/products/n-isopropylmethylamine-98-thermo-scientific-1/aah6589206
https://www.fishersci.ca/shop/products/n-isopropylmethylamine-98-thermo-scientific-1/aah6589206
https://www.chemicalbook.com/msds/n-isopropylmethylamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless, clear liquid[1]

Boiling Point 50 - 53 °C[1]

Density 0.702 g/cm³ at 25 °C[1]

Flash Point -32 °C (closed cup)[1]

Solubility Soluble in chloroform, DMSO, and methanol[2]

Sensitivity Air sensitive[1][2]

Recommended Storage Conditions
Parameter Condition

Temperature
Cool place; some sources recommend

refrigeration (2-8°C)[1][4][7]

Atmosphere Store under an inert gas (e.g., Argon)[2]

Container Tightly closed container[1][5][6]

Ventilation Well-ventilated area[1][6]

Light Keep away from direct sunlight[1]

Incompatibilities
Strong oxidizing agents, strong acids, acid

anhydrides, acid chlorides[6]

Experimental Protocols
Protocol 1: General Handling of N-Isopropylmethylamine

Work Area: Always handle N-Isopropylmethylamine in a well-ventilated chemical fume

hood.[5]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

safety goggles.[5]
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Dispensing: Use clean, dry glassware. To maintain an inert atmosphere, consider using

syringe techniques (e.g., cannulation) for transferring the liquid from the storage container.

After Use: Tightly reseal the container, ensuring the inert atmosphere is maintained if

possible.[1]

Cleaning: Clean any spills immediately, following established safety protocols for flammable

and corrosive liquids.

Visual Guides

Receiving N-Isopropylmethylamine

Inspect Container Seal

Transfer to Designated Storage Area
(Cool, Dry, Dark, Well-Ventilated)

Store Under Inert Gas
(e.g., Argon)

Log Receipt and Storage Date

Properly Stored

Click to download full resolution via product page

Caption: Workflow for proper storage of N-Isopropylmethylamine.
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Suspected Stability Issue

Visually Inspect the Amine
(Color, Clarity, Precipitates)

Is it a clear, colorless liquid?

Review Storage Conditions
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Yes
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Are storage conditions correct?
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Yes Correct Storage Conditions

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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